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NH-bis(PEG3-t-butyl ester) NH-bis(PEG3-t-butyl ester) NH-bis(PEG3-t-butyl ester) is a PEG derivative containing an amino group with two t-butyl esters. The amino groups is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions.
Brand Name: Vulcanchem
CAS No.: 1814901-03-5
VCID: VC0537119
InChI: InChI=1S/C26H51NO10/c1-25(2,3)36-23(28)7-11-30-15-19-34-21-17-32-13-9-27-10-14-33-18-22-35-20-16-31-12-8-24(29)37-26(4,5)6/h27H,7-22H2,1-6H3
SMILES: CC(C)(C)OC(=O)CCOCCOCCOCCNCCOCCOCCOCCC(=O)OC(C)(C)C
Molecular Formula: C26H51NO10
Molecular Weight: 537.69

NH-bis(PEG3-t-butyl ester)

CAS No.: 1814901-03-5

Cat. No.: VC0537119

Molecular Formula: C26H51NO10

Molecular Weight: 537.69

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

NH-bis(PEG3-t-butyl ester) - 1814901-03-5

Specification

Description NH-bis(PEG3-t-butyl ester) is a PEG derivative containing an amino group with two t-butyl esters. The amino groups is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions.
CAS No. 1814901-03-5
Molecular Formula C26H51NO10
Molecular Weight 537.69
IUPAC Name tert-butyl 3-[2-[2-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethylamino]ethoxy]ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C26H51NO10/c1-25(2,3)36-23(28)7-11-30-15-19-34-21-17-32-13-9-27-10-14-33-18-22-35-20-16-31-12-8-24(29)37-26(4,5)6/h27H,7-22H2,1-6H3
Standard InChI Key JZUKFOGFKFISJE-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)CCOCCOCCOCCNCCOCCOCCOCCC(=O)OC(C)(C)C
Appearance Solid powder

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